molecular formula C9H13N3O2 B8757868 2-[(2-hydroxyethyl)amino]-N-(3-pyridinyl)acetamide CAS No. 345310-99-8

2-[(2-hydroxyethyl)amino]-N-(3-pyridinyl)acetamide

Cat. No.: B8757868
CAS No.: 345310-99-8
M. Wt: 195.22 g/mol
InChI Key: ULYYQAYZNMQRSY-UHFFFAOYSA-N
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Description

2-[(2-hydroxyethyl)amino]-N-(3-pyridinyl)acetamide is a useful research compound. Its molecular formula is C9H13N3O2 and its molecular weight is 195.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

345310-99-8

Molecular Formula

C9H13N3O2

Molecular Weight

195.22 g/mol

IUPAC Name

2-(2-hydroxyethylamino)-N-pyridin-3-ylacetamide

InChI

InChI=1S/C9H13N3O2/c13-5-4-11-7-9(14)12-8-2-1-3-10-6-8/h1-3,6,11,13H,4-5,7H2,(H,12,14)

InChI Key

ULYYQAYZNMQRSY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)NC(=O)CNCCO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 3-aminopyridine (2.0 g, 21 mmol) and triethylamine (4 mL, 29 mmol) in THF (25 mL) under an inert atmosphere and precooled to 0–5° C., was added chloroacetyl chloride (2.2 mL, 26 mmol) dropwise over 10 min. After a further 15 min. the mixture was allowed to return to ambient temperature. Ethanolamine (5.4 mL, 87 mmol) was added and the dark solution warmed to 60° C. for 3 h. Solvents were removed in vacuo and DCM:MeOH (80:20) added to the resultant residue. This was filtered directly onto a column of silica gel, eluting with DCM:MeOH (90:10) to afford the title compound (1.3 g, 32%) isolated as an oil. 1H NMR (400 MHz, d6-DMSO) δ 2.67 (2H, t, J=5.5 Hz), 3.32 (1H, br s), 3.40 (2H, s), 3.50 (2H, t, J=5.4 Hz), 4.70 (1H, br s), 7.33–7.37 (1H, m), 8.06–8.10(1H, m), 8.26–8.28 (1H, m), 8.77–8.79 (1H, m), 10.20 (1H, br s). MS (ES+) 196 (M+1).
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2 g
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4 mL
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2.2 mL
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5.4 mL
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25 mL
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32%

Synthesis routes and methods II

Procedure details

Chloroacetyl chloride (2.2 mL, 27.6 mmol) was added dropwise over 10 minutes to a stirred, cooled (0° C.) solution of 3-pyridinamine (2 g, 21 mmol) and triethylamine (4 mL, 28 mmol) in tetrahydrofuran (30 mL). The mixture was allowed to warm to room temperature, then 2-aminoethanol (5 mL, 120 mmol) in methanol (5 mL) was added. The mixture was stirred at 60° C. for 4 hours, cooled and the solvent was evaporated under reduced pressure. The residue was purified by flash column chromatography on silica gel, eluting with CH2Cl2/MeOH/NH3(Aq.) (90:10:1), to give the title compound (2.53 g, 62%). m/z (ES+) 196 (M+1).
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2.2 mL
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2 g
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4 mL
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30 mL
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5 mL
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5 mL
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62%

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